Cas no 2172125-64-1 (4,4-dimethylcycloheptane-1-sulfonyl fluoride)

• Product Name: 4,4-dimethylcycloheptane-1-sulfonyl fluoride
• CAS No: 2172125-64-1
• MF: C₉H₁₇FO₂S
• MW: 208.293485403061
• CID: 5877419
• PubChem ID: 165869667
• Update Time: 2025-10-31

4,4-dimethylcycloheptane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethylcycloheptane-1-sulfonyl fluoride
• 2172125-64-1
• EN300-1451009

• Inchi： 1S/C9H17FO2S/c1-9(2)6-3-4-8(5-7-9)13(10,11)12/h8H,3-7H2,1-2H3
• InChI Key： OUFHGTOTZIQKRK-UHFFFAOYSA-N
• SMILES： S(C1CCCC(C)(C)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 208.09332912g/mol
• Monoisotopic Mass: 208.09332912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų

Additional information on 4,4-dimethylcycloheptane-1-sulfonyl fluoride

Recent Advances in the Application of 4,4-Dimethylcycloheptane-1-sulfonyl Fluoride (CAS: 2172125-64-1) in Chemical Biology and Medicinal Chemistry

The compound 4,4-dimethylcycloheptane-1-sulfonyl fluoride (CAS: 2172125-64-1) has recently emerged as a promising chemical probe and synthetic intermediate in chemical biology and medicinal chemistry research. This sulfonyl fluoride derivative has attracted significant attention due to its unique reactivity profile and potential applications in covalent inhibitor development, activity-based protein profiling (ABPP), and targeted protein degradation strategies.

Recent studies have demonstrated that 2172125-64-1 exhibits excellent stability in aqueous solutions while maintaining high electrophilicity toward nucleophilic amino acids, particularly tyrosine and lysine residues. This balanced reactivity makes it particularly valuable for the development of covalent inhibitors with improved selectivity profiles. A 2023 study published in the Journal of Medicinal Chemistry reported the successful application of this compound in the design of selective kinase inhibitors with reduced off-target effects compared to traditional acrylamide-based warheads.

In the field of chemical proteomics, researchers have utilized 4,4-dimethylcycloheptane-1-sulfonyl fluoride as a versatile scaffold for ABPP probes. Its unique cycloheptane ring structure provides enhanced membrane permeability compared to smaller sulfonyl fluoride derivatives, enabling more efficient labeling of intracellular targets. A recent Nature Chemical Biology publication (2024) described its use in mapping the reactivity of conserved catalytic residues across multiple enzyme families.

The synthetic utility of 2172125-64-1 has been further demonstrated in PROTAC (Proteolysis Targeting Chimera) development. Its ability to form stable covalent bonds with target proteins while maintaining sufficient lability for subsequent proteasomal degradation has opened new avenues for targeted protein degradation strategies. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for challenging drug targets.

Recent structural-activity relationship (SAR) studies have revealed that the 4,4-dimethyl substitution pattern on the cycloheptane ring significantly influences both the reactivity and selectivity of the sulfonyl fluoride moiety. Computational modeling suggests this substitution reduces steric clashes with proximal amino acid residues while maintaining optimal geometry for nucleophilic attack. These findings were corroborated by X-ray crystallographic data published in ACS Chemical Biology earlier this year.

From a safety and pharmacokinetic perspective, preliminary ADME studies indicate that 4,4-dimethylcycloheptane-1-sulfonyl fluoride derivatives show improved metabolic stability compared to their aromatic counterparts. The aliphatic nature of the cycloheptane ring appears to reduce oxidative metabolism while maintaining sufficient aqueous solubility for biological applications. These properties make it particularly attractive for in vivo studies and potential therapeutic development.

Looking forward, researchers anticipate expanding applications of 2172125-64-1 in fragment-based drug discovery and covalent inhibitor optimization. Its unique combination of stability, reactivity, and structural features positions it as a valuable tool for addressing previously "undruggable" targets. Ongoing research is exploring its potential in targeting protein-protein interactions and allosteric binding sites that have proven challenging for traditional small molecule approaches.